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Abstract
Erythrosine B, also known as FD&C Red No. 3, is a tetraiodofluorescein derivative widely

utilized as a colorant in food, pharmaceuticals, and cosmetics. Beyond its application as a dye,

Erythrosine B has garnered significant interest in the scientific community for its distinct

photochemical and biological properties. This technical guide provides an in-depth overview of

the chemical structure, physicochemical characteristics, and spectral properties of Erythrosine
B. Furthermore, it delves into its promiscuous protein-binding capabilities, its role as a broad-

spectrum inhibitor of protein-protein interactions (PPIs), particularly within the Tumor Necrosis

Factor (TNF) signaling pathway, and its applications in photodynamic therapy. Detailed

experimental protocols for its synthesis, analysis, and characterization of its biological activities

are also presented to support further research and development.

Chemical Structure and Identification
Erythrosine B is an organoiodine compound, structurally a derivative of fluorescein.[1] Its

chemical identity is well-defined by various nomenclature systems.
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Caption: Chemical structure of Erythrosine B.

Table 1: Chemical Identification of Erythrosine B

Identifier Value Reference(s)

IUPAC Name

2-(6-Hydroxy-2,4,5,7-tetraiodo-

3-oxo-xanthen-9-yl)benzoic

acid

[1]

Chemical Formula C₂₀H₆I₄Na₂O₅ [1]

Molar Mass 879.86 g/mol [1]

CAS Number 16423-68-0 [1]

Synonyms

Erythrosine B, Erythrosin B,

Acid Red 51, C.I. 45430,

FD&C Red No. 3, E127

[1]

Physicochemical and Spectral Properties
The utility and biological activity of Erythrosine B are underpinned by its distinct

physicochemical and spectral characteristics.

Table 2: Physicochemical Properties of Erythrosine B
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Property Value Reference(s)

Appearance Red to brown powder [2]

Melting Point 142-144 °C [1]

Solubility in Water 9 g/100 mL at 25 °C [2]

Solubility in Ethanol Soluble

pH Stability
Insoluble at pH 3-5, stable at

pH 7 and 8
[2]

Light Stability Poor to fair [2]

Oxidation Stability Fair [2]

Table 3: Spectral Properties of Erythrosine B

Spectral Property Wavelength (nm) Conditions Reference(s)

Absorption Maximum

(λmax)
524 - 527 In water [3]

Excitation Maximum 527 [4]

Emission Maximum 554 [4]

Synthesis of Erythrosine B
Erythrosine B is synthesized through the iodination of fluorescein.[1][5] Fluorescein itself is

produced from the condensation of resorcinol and phthalic anhydride.[1][5]

Experimental Protocol: Synthesis of Erythrosine B from
Fluorescein
This protocol describes a representative method for the synthesis of Erythrosine B.

Materials:
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Fluorescein

Sodium iodide (NaI)

Oxone (2KHSO₅·KHSO₄·K₂SO₄)

Agate mortar and pestle

Oven

Ethanol

Procedure:

A mixture of the lactonic form of fluorescein (1 equivalent), 16 equivalents of sodium iodide,

and 16 equivalents of Oxone is prepared.[6]

The mixture is thoroughly crushed in an agate mortar until a homogeneous and finely ground

powder is obtained.[6]

The solid mixture is then placed in an oven and heated at 200°C for 12 hours.[6]

During this process, the iodination of the fluorescein molecule occurs.[1][5]

The resulting product is a mixture primarily containing 2',4',5'-triiodofluorescein and the

desired tetraiodo-derivative, Erythrosine B.[6]

The crude product can be purified by recrystallization from a suitable solvent such as

ethanol.
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Synthesis of Erythrosine B

Step 1: Fluorescein Synthesis

Step 2: Iodination

Resorcinol

Condensation

Phthalic
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Caption: Workflow for the synthesis of Erythrosine B.

Biological Activities and Mechanisms of Action
Erythrosine B exhibits a range of biological activities, primarily stemming from its ability to

interact with proteins and its photosensitizing properties.
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Promiscuous Protein-Protein Interaction Inhibition
Erythrosine B has been identified as a promiscuous inhibitor of protein-protein interactions

(PPIs), with a remarkably consistent median inhibitory concentration (IC₅₀) in the 5 to 30 µM

range.[2][7] This non-specific binding to multiple protein targets is attributed to the flat and rigid

structure of the Erythrosine B molecule.[2]

One of the key signaling pathways affected by Erythrosine B is the Tumor Necrosis Factor

(TNF) superfamily. It has been shown to be a potent inhibitor of the TNF-R-TNFα and CD40-

CD154 interactions.[6] The mechanism is believed to involve the non-specific binding of

Erythrosine B to surface proteins, thereby sterically hindering the protein-protein interactions

necessary for signal transduction.
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Conceptual Inhibition of TNF-α Signaling by Erythrosine B

TNF-α Signaling Pathway
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Caption: Erythrosine B's promiscuous binding inhibits TNF-α signaling.
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Experimental Protocol: Spectrophotometric Analysis of
Protein Binding
This protocol outlines a method to quantify the binding of Erythrosine B to a protein, such as

Bovine Serum Albumin (BSA), by observing the metachromatic shift in its absorption spectrum.

Materials:

Erythrosine B stock solution

Bovine Serum Albumin (BSA) stock solution

Phosphate-buffered saline (PBS), pH 7.4

UV-Vis Spectrophotometer

Cuvettes

Procedure:

Prepare a series of solutions with a constant concentration of Erythrosine B and varying

concentrations of BSA in PBS.

Prepare a blank solution containing only PBS.

Record the absorbance spectra of each solution from 400 nm to 600 nm.

Observe the shift in the absorption maximum (λmax) of Erythrosine B in the presence of

increasing concentrations of BSA.

The binding parameters, such as the dissociation constant (Kd) and the number of binding

sites (n), can be determined by analyzing the spectral shifts using appropriate binding

models, such as the Hill equation.[7]

Photodynamic Therapy
Erythrosine B is a potent photosensitizer, meaning it can generate reactive oxygen species

(ROS) upon excitation with light of a specific wavelength. This property is harnessed in
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photodynamic therapy (PDT) for applications such as antimicrobial treatments and cancer

therapy. The mechanism involves the transition of Erythrosine B to an excited triplet state

upon light absorption, which then transfers its energy to molecular oxygen, generating cytotoxic

singlet oxygen.

Analytical Methodologies
Accurate quantification of Erythrosine B in various matrices is crucial for quality control and

research purposes. High-Performance Liquid Chromatography (HPLC) is a widely used

technique for this purpose.

Experimental Protocol: HPLC Analysis of Erythrosine B
This protocol provides a representative HPLC method for the analysis of Erythrosine B.

Instrumentation and Conditions:

HPLC System: With a UV-Vis or Photodiode Array (PDA) detector.

Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A mixture of a buffer (e.g., 20 mM ammonium acetate) and organic solvents

(e.g., acetonitrile and methanol) in a specific ratio (e.g., 40:30:30 v/v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 529 nm.

Injection Volume: 20 µL.

Procedure:

Prepare standard solutions of Erythrosine B in the mobile phase at known concentrations.

Prepare the sample solution by dissolving the material to be analyzed in the mobile phase

and filtering it through a 0.45 µm filter.

Inject the standard solutions to generate a calibration curve.
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Inject the sample solution.

Quantify the amount of Erythrosine B in the sample by comparing its peak area to the

calibration curve.

General Workflow for HPLC Analysis of Erythrosine B

Sample Preparation
(Dissolution & Filtration)

Injection

Standard Preparation

HPLC System
(C18 Column, Mobile Phase)

Chromatographic Separation

Detection at 529 nm

Quantification
(Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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